Cas no 474744-84-8 (methyl 5-bromonicotinate-1-oxide)

• Product Name: methyl 5-bromonicotinate-1-oxide
• CAS No: 474744-84-8
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 2147506
• PubChem ID: 11436184
• Update Time: 2025-04-21

methyl 5-bromonicotinate-1-oxide Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromonicotinate-1-oxide
• 3-bromo-5-(methoxycarbonyl)pyridine 1-oxide
• SCHEMBL1505512
• 474744-84-8
• 3-methoxycarbonyl-5-bromopyridine-N-oxide
• KKDIFOYLRWSFSF-UHFFFAOYSA-N
• DB-320043

• Inchi： 1S/C7H6BrNO3/c1-12-7(10)5-2-6(8)4-9(11)3-5/h2-4H,1H3
• InChI Key： KKDIFOYLRWSFSF-UHFFFAOYSA-N
• SMILES： BrC1=C[N+](=CC(C(=O)OC)=C1)[O-]

Computed Properties

• Exact Mass: 230.95311Da
• Monoisotopic Mass: 230.95311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų